Cas no 2228213-73-6 (1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228213-73-6
• MF: C₁₀H₁₁ClF₂N₂
• MW: 232.657548189163
• CID: 5865916
• PubChem ID: 165796522
• Update Time: 2025-08-05

1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• EN300-1948335
• [1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutyl]methanamine
• 2228213-73-6

• Inchi： 1S/C10H11ClF2N2/c11-8-7(2-1-3-15-8)9(6-14)4-10(12,13)5-9/h1-3H,4-6,14H2
• InChI Key： UPPWZBFOSZDNSX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 232.0578824g/mol
• Monoisotopic Mass: 232.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine

Introduction to Compound CAS No 2228213-73-6: 1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine

Compound CAS No 2228213-73-6, also known as 1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug development and material science. The molecule's structure, featuring a chloropyridine ring and a difluorocyclobutane moiety, contributes to its distinctive reactivity and biological activity.

The synthesis of 1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine involves a multi-step process that combines principles from heterocyclic chemistry and fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. Researchers have explored various strategies, including transition-metal-catalyzed coupling reactions and directed metallation approaches, to optimize the synthesis of this compound.

In terms of applications, this compound has shown promise in several areas. For instance, studies have demonstrated its potential as a building block for constructing bioactive molecules with tailored pharmacokinetic profiles. Its unique structure allows for modulation of key physicochemical properties such as solubility and permeability, making it a valuable asset in drug design.

Recent research has also highlighted the role of Compound CAS No 2228213-73-6 in materials science. Its fluorinated cyclobutane ring imparts mechanical stability and thermal resistance, which could be exploited in the development of advanced polymers or high-performance materials. Furthermore, its electronic properties make it a candidate for applications in optoelectronics and semiconductor technologies.

The biological activity of 1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits selective binding to certain protein targets, potentially offering therapeutic benefits in conditions such as inflammation or neurodegenerative diseases. Ongoing clinical trials are exploring its efficacy and safety profiles for potential translation into human medicine.

In conclusion, Compound CAS No 2228213-73-6, or 1-(2-chloropyridin-3-yl)-3,3-difluorocyclobutylmethanamine, represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its synthesis, properties, and biological activity continue to be subjects of intense research interest, underscoring its importance in advancing modern chemistry and pharmacology.